Cas no 19396-06-6 (Polyoxin B)

• Product Name: Polyoxin B
• CAS No: 19396-06-6
• MF: C₁₇H₂₅N₅O₁₃
• MW: 507.406104803085
• MDL: MFCD01674468
• CID: 172773
• PubChem ID: 181352
• Update Time: 2025-06-13

Polyoxin B Chemical and Physical Properties

Names and Identifiers

• b-D-Allofuranuronic acid,5-[[2-amino-5-O-(aminocarbonyl)-2-deoxy-L-xylonoyl]amino]-1,5-dideoxy-1-[3,4-dihydro-5-(hydroxymethyl)-2,4-dioxo-1(2H)-pyrimidinyl]-
• b-D-Allofuranuronic acid,5-[[2-amino-5-O-(aminocarbonyl)-2-deoxy-L-xylonoyl]amino]-1,5-dideoxy...
• b-D-Allofuranuronic acid,5-[[2-amino-5-O-(aminocarbonyl)-2-deoxy-L-xylonoyl]amino]-1,5-dideoxy-1-[3,4-dihydro-5-(hydroxymethy
• Polyoxin B
• piomycin
• Polyoxin AL
• POLYXIN
• polyoxin AL(JMAF)
• POLYOXIN B Solution, 1000ppm
• ro-5-(hydroxymethyl)-2,4-dioxo-1(2h)-pyrimidinyl)-,monocarbamate(ester),bet
• allofuranuronicacid,5-(2-amino-2-deoxy-l-xylonamido)-1,5-dideoxy-1-(3,4-dihyd
• 5-[[2-amino-5-o-(aminocarbonyl)-2-deoxy-l-xylonoyl]amino]-1,5-dideoxy-1-[3,4-dihydro-5-(hydroxymeth.beta.-d-Allofuranuronicacid
• polyoxinal
• 5-[[2-amino-5-o-(aminocarbonyl)-2-deoxy-l-xylonoyl]amino]-1,5-dideoxy-1-[3,4-dihydro-5-(hydroxymeth.beta.-d-Allofuranuronic acid
• (2R)-2-[[(2S,3S,4S)-2-Amino-5-carbamoyloxy-3,4-dihydroxypentanoyl]amino]-2-[(2R,3S,4R,5R)-3,4-dihydr
• .beta.-D-Allofuranuronic acid, 5-[[2-amino-5-O-(aminocarbonyl)-2-deoxy-L-xylonoyl]amino]-1,5-dideoxy-1-[3,4-dihydro-5-(hydroxymethyl)-2,4-dioxo-1(2H)-pyrimidinyl]-
• (2S)-2-[[(2S,3S,4S)-5-aminocarbonyloxy-2-azanyl-3,4-bis(oxidanyl)pentanoyl]amino]-2-[(2R,3S,4R,5R)-5-[5-(hydroxymethyl)-2,4-bis(oxidanylidene)pyrimidin-1-yl]-3,4-bis(oxidanyl)oxolan-2-yl]ethanoic acid
• Q27291181
• VDG
• 19396-06-6
• MFCD01674468
• Duoyangqing
• 2-[(2-amino-5-carbamoyloxy-3,4-dihydroxypentanoyl)amino]-2-[(2R,3S,4R,5R)-3,4-dihydroxy-5-[5-(hydroxymethyl)-2,4-dioxopyrimidin-1-yl]oxolan-2-yl]acetic acid
• 5-(2-Amino-5-O-carbamoyl-2-deoxy-L-xylonamido)-1,5-dideoxy-1-(3,4-dihydro-5-hydroxymethyl-2,4-dioxo-1(2H)-pyrimidinyl)-beta-D-allofuranuronic acid
• (2S)-2-[[(2S,3S,4S)-2-amino-5-carbamoyloxy-3,4-dihydroxypentanoyl]amino]-2-[(2R,3S,4R,5R)-3,4-dihydroxy-5-[5-(hydroxymethyl)-2,4-dioxopyrimidin-1-yl]oxolan-2-yl]acetic acid
• 5-((2-AMINO-5-O-(AMINOCARBONYL)-2-DEOXY-L-XYLONOYL)AMINO)-1,5-DIDEOXY-1-(3,4-DIHYDRO-5-(HYDROXYMETHYL)-2,4-DIOXO-1(2H)-PYRIMIDINYL)-.BETA.-D-ALLOFURANURONIC ACID
• UP481S7UOD
• (2S)-2-[[(2S,3S,4S)-2-amino-5-carbamoyloxy-3,4-dihydroxy-pentanoyl]amino]-2-[(2R,3S,4R,5R)-3,4-dihydroxy-5-[5-(hydroxymethyl)-2,4-dioxo-pyrimidin-1-yl]tetrahydrofuran-2-yl]acetic acid
• SCHEMBL120558
• AKOS016010081
• CHEMBL2228796
• Allofuranuronic acid, 5-(2-amino-2-deoxy-L-xylonamido)-1,5-dideoxy-1-(3,4-dihydro-5-(hydroxymethyl)-2,4-dioxo-1(2H)-pyrimidinyl)-, monocarbamate (ester), beta-D-
• .BETA.-D-ALLOFURANURONIC ACID, 5-((2-AMINO-5-O-(AMINOCARBONYL)-2-DEOXY-L-XYLONOYL)AMINO)-1,5-DIDEOXY-1-(3,4-DIHYDRO-5-(HYDROXYMETHYL)-2,4-DIOXO-1(2H)-PYRIMIDINYL)-
• Polar
• UNII-UP481S7UOD
• EINECS 243-024-9
• Milpan
• 2-[(2-amino-5-carbamoyloxy-3,4-dihydroxy-pentanoyl)amino]-2-[(2R,3S,4R,5R)-3,4-dihydroxy-5-[5-(hydroxymethyl)-2,4-dioxo-pyrimidin-1-yl]tetrahydrofuran-2-yl]acetic acid
• AC1L9AMO
• C06692
• YFZNSPMAOIVQRP-YVKGXWRCSA-N
• (2R)-2-[[(2S,3S,4S)-2-amino-5-carbamoyloxy-3,4-dihydroxypentanoyl]amino]-2-[(2R,3S,4R,5R)-3,4-dihydroxy-5-[5-(hydroxymethyl)-2,4-dioxopyrimidin-1-yl]oxolan-2-yl]acetic acid
• (2S)-2-(((2S,3S,4S)-2-amino-1,3,4-trihydroxy-5-(C-hydroxycarbonimidoyloxy)pentylidene)amino)-2-((2R,3S,4R,5R)-3,4-dihydroxy-5-(4-hydroxy-5-(hydroxymethyl)-2-oxo-1,2-dihydropyrimidin-1-yl)oxolan-2-yl)acetate
• Polyoxin B (70%)
• 5-((2-AMINO-5-O-(AMINOCARBONYL)-2-DEOXY-L-XYLONOYL)AMINO)-1,5-DIDEOXY-1-(3,4-DIHYDRO-5-(HYDROXYMETHYL)-2,4-DIOXO-1(2H)-PYRIMIDINYL)-BETA-D-ALLOFURANURONIC ACID
• 5-[[2-Amino-5-O-(aminocarbonyl)-2-deoxy-L-xylonoyl]amino]-1,5-dideoxy-1-[3,4-dihydro-5-(hydroxymethyl)-2,4-dioxo-1(2H)-pyrimidinyl]-?-D-allofuranuronic Acid; Duoyangqing; Milpan; Polar; Polar (antibiotic);
• beta-D-Allofuranuronic acid, 5-((2-amino-5-O-(aminocarbonyl)-2-deoxy-L-xylonoyl)amino)-1,5-dideoxy-1-(3,4-dihydro-5-(hydroxymethyl)-2,4-dioxo-1(2H)-pyrimidinyl)-
• 1ST21318-100W
• (2S)-2-{[(2S,3S,4S)-2-amino-1,3,4-trihydroxy-5-(C-hydroxycarbonimidoyloxy)pentylidene]amino}-2-[(2R,3S,4R,5R)-3,4-dihydroxy-5-[4-hydroxy-5-(hydroxymethyl)-2-oxo-1,2-dihydropyrimidin-1-yl]oxolan-2-yl]acetate
• (2R)-2-(((2S,3S,4S)-2-amino-5-carbamoyloxy-3,4-dihydroxypentanoyl)amino)-2-((2R,3S,4R,5R)-3,4-dihydroxy-5-(5-(hydroxymethyl)-2,4-dioxopyrimidin-1-yl)oxolan-2-yl)acetic acid
• DTXCID7032058
• Polyoxin B Solution in Water, 100ug/mL
• DTXSID3058329

• MDL： MFCD01674468
• Inchi： 1S/C17H25N5O13/c18-6(8(25)5(24)3-34-16(19)32)13(29)20-7(15(30)31)11-9(26)10(27)14(35-11)22-1-4(2-23)12(28)21-17(22)33/h1,5-11,14,23-27H,2-3,18H2,(H2,19,32)(H,20,29)(H,30,31)(H,21,28,33)/t5-,6-,7-,8+,9-,10+,11+,14+/m0/s1
• InChI Key： YFZNSPMAOIVQRP-YVKGXWRCSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1[C@@H](C(=O)O)NC([C@H]([C@@H]([C@H](COC(N)=O)O)O)N)=O)O)O)N1C(NC(C(CO)=C1)=O)=O

Computed Properties

• Exact Mass: 507.14500
• Monoisotopic Mass: 507.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 898
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 305
• XLogP3: -8.1

Experimental Properties

• Density: 1.3152 (rough estimate)
• Boiling Point: 595.71°C (rough estimate)
• Refractive Index: 1.7600 (estimate)
• PSA: 309.98000
• LogP: -4.84660
• Specific Rotation: D20 +34°

Polyoxin B Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides